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Compound of Interest

Compound Name: UAMCO00039 dihydrochloride

Cat. No.: B10768900

Audience: Researchers, scientists, and drug development professionals.

Introduction

UAMC-00039 dihydrochloride is a potent, reversible, and competitive inhibitor of dipeptidyl
peptidase Il (DPP-I1), exhibiting high selectivity over other dipeptidyl peptidases such as DPP-
IV, DPP-8, and DPP-9.[1] With an ICso value of 0.48 nM for DPP-II, it serves as a valuable
chemical tool for investigating the physiological and pathological roles of this enzyme.[1][2]
DPP-Il is implicated in the degradation of proline-containing neuropeptides and collagen.[3]
Accurate and consistent preparation of UAMC-00039 dihydrochloride stock solutions is critical
for ensuring reproducible results in cell-based assays and other experimental models. This
document provides detailed protocols for the preparation, storage, and handling of UAMC-
00039 dihydrochloride stock solutions.

Compound Specifications

All quantitative data for UAMC-00039 dihydrochloride is summarized in the table below.
Researchers should always refer to the batch-specific Certificate of Analysis (CoA) for the most
accurate information.
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Property Value References
Molecular Weight 382.76 g/mol [4]

Molecular Formula C16H24CIN30O-2HCI [4]

CAS Number 697797-51-6

Purity >98%

- 100 mM in Water- 100 mM in

Solubility (Maximum) DMSO- 10 mg/mL in PBS (pH [3]
7.2)
Storage (Solid) Store at -20°C [4]

) -20°C for up to 1 month-80°C
Storage (Stock Solution) [1]
for up to 6 months

Experimental Protocols

3.1. Safety Precautions

Handle UAMC-00039 dihydrochloride powder in a well-ventilated area, preferably a chemical
fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves.[5] Avoid breathing dust.[5] In case of contact with eyes or skin, rinse
immediately with plenty of water.[5] If swallowed, seek medical attention.[5] Consult the Safety
Data Sheet (SDS) for complete hazard information.

3.2. General Workflow for Stock Solution Preparation

The following diagram outlines the standard procedure for preparing stock solutions from a
powdered compound.
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1. Weigh Compound

:

2. Calculate Solvent Volume

:

3. Add Solvent

:

4. Dissolve Completely
(Vortex / Sonicate)

:

5. Filter Sterilize (Aqueous Only)

:

6. Aliquot Solution

:

7. Store Aliquots

Caption: General workflow for preparing stock solutions.

Click to download full resolution via product page
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3.3. Protocol 1: Preparation of 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions
for in vitro experiments.

Materials:

UAMC-00039 dihydrochloride powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes
Procedure:

e Determine Mass: Weigh out a precise amount of UAMC-00039 dihydrochloride powder. For
example, weigh 1 mg.

e Calculate Solvent Volume: Use the following formula to calculate the required volume of
DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

Example for 1 mg of UAMC-00039 to make a 10 mM solution:

[¢]

Mass = 0.001 g

[¢]

Molecular Weight = 382.76 g/mol

Desired Concentration = 0.010 mol/L

[e]

o

Volume (L) = 0.001 g/ (382.76 g/mol * 0.010 mol/L) = 0.000261 L

[¢]

Volume (uL) = 261.3 uL
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o Dissolution: Add the calculated volume of DMSO to the vial containing the UAMC-00039
powder.

e Mix: Vortex thoroughly until the solid is completely dissolved. If precipitation occurs, gentle
warming or sonication can be used to aid dissolution.[1]

» Aliguot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.[1] Store
aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months)
storage.[1]

3.4. Protocol 2: Preparation of 10 mM Stock Solution in Water

UAMC-00039 dihydrochloride is highly soluble in water, making it suitable for certain
applications where DMSO may be undesirable.

Materials:

o UAMC-00039 dihydrochloride powder

* Nuclease-free, sterile water

o Sterile 0.22 um syringe filter

 Sterile syringe

« Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Calibrated micropipettes

Procedure:

e Determine Mass & Calculate Volume: Follow steps 1 and 2 from Protocol 1 to weigh the
compound and calculate the required volume of sterile water.

o Dissolution: Add the calculated volume of sterile water to the vial containing the powder.
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¢ Mix: Vortex thoroughly until the powder is fully dissolved.

« Filter Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 pm
syringe filter and dispense the solution into a new sterile tube. This step is recommended for
agueous solutions to ensure sterility before use in cell culture.[1]

» Aliguot and Store: Dispense the sterile stock solution into single-use aliquots and store at
-20°C or -80°C as described previously.[1]

Mechanism of Action

UAMC-00039 functions by directly inhibiting the enzymatic activity of DPP-II. This prevents
DPP-II from cleaving and degrading its natural substrates.

DPP-IlI Substrates

(e.g., Neuropeptides, Collagen) UAMC000S9

Degradation / Inhibition

DPP-Il Enzyme

Degraded Products

Click to download full resolution via product page

Caption: Inhibition of DPP-II by UAMC-00039.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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